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Abstract

Streptomycin, an aminoglycoside antibiotic, is a cornerstone of in vitro research, primarily
utilized to prevent bacterial contamination in cell cultures and for selection in molecular cloning
experiments.[1][2][3] Accurate and consistent preparation of streptomycin stock solutions is
critical to ensure experimental reproducibility and efficacy. This document provides a detailed
protocol for the preparation, sterilization, and storage of streptomycin stock solutions.
Additionally, it summarizes key quantitative data and provides visual guides to the experimental
workflow and the antibiotic's mechanism of action. This guide is intended for researchers,
scientists, and drug development professionals.

Introduction

Streptomycin acts by inhibiting protein synthesis in prokaryotes.[4][5] It specifically binds to the
16S rRNA of the 30S ribosomal subunit, which interferes with the binding of formyl-methionyl-
tRNA.[4][5][6] This action leads to misreading of the mRNA codon and ultimately inhibits protein
synthesis, resulting in bacterial cell death.[5][7][6][8] Due to its potent antibacterial properties
against both Gram-positive and Gram-negative bacteria, it is a common component of cell
culture media and selection protocols.[3][5] Streptomycin sulfate is the salt form typically used
in laboratory settings due to its high solubility in water.[9][10][11]
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Data Summary

Quantitative data for the preparation and use of streptomycin stock solutions are summarized

in the tables below for easy reference and comparison.

Table 1: Preparation of Streptomycin Stock Solutions

Amount of Streptomycin

Stock Concentration

Volume of Solvent (Water)

Sulfate

10 mg/mL 100 mg 10 mL

20-25 mg/mL 200-250 mg 10 mL

50 mg/mL 500 mg 10 mL[4]

100 mg/mL 1lg 10 mL[12]
Table 2: Storage and Stability of Streptomycin Solutions

Storage Temperature Stability Duration Reference

2-8°C Up to 1 month [2]

-20°C Up to 1 year [12][13]

37°C 3 days [2]

Table 3: Recommended Working Concentrations
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Application Working Concentration Reference
Cell Culture (General) 100 mg/L (100 pg/mL) [2][14]
Cell Culture (Primary) 50-100 pg/mL [15]
Embryo Culture 50 mg/L (50 pg/mL) [2][14]
Molecular Biology (Stringent

] ay ( g 10 pg/mL [1]
Plasmids)
Molecular Biology (Relaxed

) 50 pg/mL [1]
Plasmids)
Molecular Biology (General) 25-50 pg/mL [2][14]

Experimental Protocol

This protocol describes the preparation of a 10 mL stock solution of 50 mg/mL streptomycin
using streptomycin sulfate.

Materials:

o Streptomycin Sulfate powder (CAS 3810-74-0)

o Sterile, deionized, or Milli-Q water

 Sterile 15 mL conical tube or volumetric flask

» Analytical balance and weigh paper/boat

o Sterile 0.22 pm syringe filter

o Sterile syringe (10-20 mL)

« Sterile microcentrifuge tubes or cryovials for aliquoting

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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e Preparation: In a sterile environment (e.g., a laminar flow hood), weigh out 500 mg of
streptomycin sulfate powder.[4]

o Dissolution: Transfer the powder to a sterile 15 mL conical tube. Add approximately 9 mL of
sterile water to the tube.[4]

e Mixing: Vortex or invert the tube until the streptomycin sulfate is completely dissolved.
e Volume Adjustment: Adjust the final volume to 10 mL with sterile water.[4]

 Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 pum syringe filter to
the syringe.[1][3][12] Filter-sterilize the solution into a new sterile container.

» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots
(e.g., 1 mL) in sterile microcentrifuge tubes or cryovials.[4] Store the aliquots at -20°C for
long-term use.[2][4]

Visualizations

Diagram 1: Experimental Workflow
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Caption: Workflow for preparing a sterile streptomycin stock solution.
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Diagram 2: Mechanism of Action of Streptomycin
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Caption: Streptomycin's mechanism of inhibiting bacterial protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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